Cas no 18224-54-9 (2-Propenoic acid, 3,3-bis(ethylthio)-, ethyl ester)

• Product Name: 2-Propenoic acid, 3,3-bis(ethylthio)-, ethyl ester
• CAS No: 18224-54-9
• MF: C₉H₁₆O₂S₂
• MW: 220.352140426636
• CID: 95620
• PubChem ID: 13275257
• Update Time: 2025-04-18

2-Propenoic acid, 3,3-bis(ethylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3,3-bis(ethylthio)-, ethyl ester
• ethyl 3,3-bis(ethylsulfanyl)prop-2-enoate
• DTXSID70533971
• 18224-54-9
• 3,3-bis(ethylsulfanyl)-acrylic acid ethyl ester
• ethyl 3,3-bis(ethylsulfanyl)acrylate

• Inchi： 1S/C9H16O2S2/c1-4-11-8(10)7-9(12-5-2)13-6-3/h7H,4-6H2,1-3H3
• InChI Key： ALCZUBTVPGHRAB-UHFFFAOYSA-N
• SMILES： S(CC)/C(=C/C(=O)OCC)/SCC

Computed Properties

• Exact Mass: 220.05917210g/mol
• Monoisotopic Mass: 220.05917210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.9Ų